Cas no 2138527-92-9 (1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol)

• Product Name: 1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol
• CAS No: 2138527-92-9
• MF: C₁₂H₁₈F₂O
• MW: 216.267530918121
• CID: 6415007
• PubChem ID: 165743055
• Update Time: 2025-10-22

1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156291
• 2138527-92-9
• 1-[(2,2-dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol
• 1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol

• Inchi： 1S/C12H18F2O/c1-10(2)7-9(10)8-11(15)3-5-12(13,14)6-4-11/h3,5,9,15H,4,6-8H2,1-2H3
• InChI Key： OXVLFIFWDVJEHG-UHFFFAOYSA-N
• SMILES： FC1(C=CC(CC1)(CC1CC1(C)C)O)F

Computed Properties

• Exact Mass: 216.13257152g/mol
• Monoisotopic Mass: 216.13257152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol

Introduction to 1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol (CAS No. 2138527-92-9)

1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol (CAS No. 2138527-92-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclohexenes and is characterized by the presence of a cyclopropylmethyl substituent and two fluorine atoms on the cyclohexene ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The synthesis of 1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol has been reported in several recent studies. One notable method involves the reaction of a cyclopropylmethyl derivative with a difluorocyclohexene precursor under specific conditions. The synthetic route is highly efficient and yields the desired product with high purity and yield. This synthetic approach not only demonstrates the feasibility of producing this compound on a larger scale but also highlights the versatility of modern organic synthesis techniques.

In terms of its physical properties, 1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol is a colorless liquid with a molecular weight of 230.33 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in chemical and biological research.

The biological activity of 1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol has been the focus of several recent studies. Preliminary in vitro assays have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. Additionally, it demonstrates cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells.

Mechanistically, the anti-inflammatory effects of 1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol are attributed to its ability to modulate key signaling pathways involved in inflammation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in the regulation of inflammatory responses. Similarly, its anti-cancer properties are thought to be mediated through the induction of apoptosis and cell cycle arrest in cancer cells.

Beyond its therapeutic potential, 1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol has also been explored for its use as a chemical probe in drug discovery research. Its unique structure makes it an excellent candidate for structure-based drug design studies aimed at developing more potent and selective inhibitors of specific targets involved in inflammatory and cancer pathways.

In conclusion, 1-[(2,2-Dimethylcyclopropyl)methyl]-4,4-difluorocyclohex-2-en-1-ol (CAS No. 2138527-92-9) is a promising compound with significant potential for both therapeutic applications and as a tool for advancing our understanding of complex biological processes. Ongoing research continues to uncover new insights into its properties and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.